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Compound of Interest

Compound Name: c-Myec inhibitor 8

Cat. No.: B12388121

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential, step-by-step procedures for the safe handling and disposal of c-Myc
inhibitor 8, a compound used in cancer research to disrupt the activity of the c-Myc protein.[1]
[2] Adherence to these protocols is vital to protect laboratory personnel and the environment
from potential hazards.

Important Note on Chemical Identification: The term "c-Myc inhibitor 8" can be ambiguous. It
is imperative to identify the specific compound by its Chemical Abstracts Service (CAS)
number, supplier, and product code. This information will allow you to obtain the specific Safety
Data Sheet (SDS), which provides the most accurate and detailed disposal instructions. The
procedures outlined below are based on general best practices for the disposal of hazardous
research chemicals and should be supplemented with the information from the specific SDS for
your compound.

Step 1: Waste Identification and Hazard Assessment

Before beginning any disposal process, it is crucial to characterize the waste. Based on
available safety information for similar c-Myc inhibitors, these compounds may be classified as
hazardous. For instance, a commonly referenced c-Myc inhibitor is known to be a skin and eye
irritant.[3]

e Solid Waste: This includes unused or expired pure compounds, as well as contaminated lab
supplies such as gloves, absorbent paper, and pipette tips.[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12388121?utm_src=pdf-interest
https://www.benchchem.com/product/b12388121?utm_src=pdf-body
https://www.benchchem.com/product/b12388121?utm_src=pdf-body
https://www.medchemexpress.com/c-myc-inhibitor-8.html
https://www.scbt.com/browse/c-myc-inhibitors
https://www.benchchem.com/product/b12388121?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/mm/475956
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Liquid Waste: This comprises solutions containing the c-Myc inhibitor, such as stock
solutions in DMSO or aqueous buffers from experiments.[3] The first rinse of any container
that held the inhibitor must also be collected as hazardous waste.[5]

o Sharps: Needles, syringes, or any other contaminated sharp objects must be segregated into
designated sharps containers.

Step 2: Proper Waste Segregation and Containment

Never mix incompatible wastes.[5] c-Myc inhibitor 8 waste should be segregated from other
chemical waste streams unless explicitly permitted by your institution's Environmental Health &
Safety (EHS) department.

o Use Compatible Containers: All hazardous waste must be collected in sturdy, leak-proof
containers that are chemically compatible with the waste.[5][6] For liquid waste, secondary
containment is mandatory to capture any potential leaks or spills.[4][5]

Container Characteristic Specification Rationale

Chemically resistant (e.g., _
Prevents degradation of the

Material HDPE, glass for non-etching )
] container and leaks.
materials)

Prevents spills and
Lid/Cap Securely screw-on, leak-proof evaporation of volatile

components.[4]

N Ensures the integrity of the

Condition Sturdy, no cracks or defects

waste containment.[5]

) Must hold 110% of the primary ~ Contains spills in case of
Secondary Containment ) ] ) )
container's volume primary container failure.[4]

Step 3: Accurate and Thorough Labeling

Proper labeling is a critical step to ensure safe handling and disposal. All hazardous waste
containers must be clearly labeled.[5][7]
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o Label Contents: Use your institution's official hazardous waste label. The label must include:

The words "Hazardous Waste."

o

[¢]

The full chemical name of all constituents (e.g., "c-Myc inhibitor 8," "Dimethyl Sulfoxide,"
"Phosphate Buffered Saline"). Avoid abbreviations or chemical formulas.

[¢]

The approximate concentration or percentage of each component.

o

The physical state of the waste (solid, liquid).

The date the waste was first added to the container.

[e]

o

The name of the principal investigator and the laboratory location.

Step 4: Safe Storage Pending Disposal

Designate a specific area within the laboratory for the storage of hazardous waste.[4]

o Storage Location: This area should be near where the waste is generated but out of the way
of normal lab activities.[4]

» Container Management: Keep waste containers closed except when adding waste.[4][5] Do
not overfill containers; a good rule of thumb is to fill to no more than 75-90% capacity.[6]

e Segregation: Store incompatible waste types separately, for example, acids away from
bases.[4][5]

Step 5: Arranging for Disposal

Hazardous chemical waste must be disposed of through your institution's EHS department or a
licensed hazardous waste disposal contractor. Never dispose of c-Myc inhibitor 8 or any other
hazardous chemical down the sink or in the regular trash.[5]

¢ Request a Pickup: Once a waste container is full or has been in storage for the maximum
allowable time (check with your EHS for specific time limits), schedule a waste pickup with
your EHS office.[5][6]
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of a research chemical like c-Myc inhibitor 8.
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Disposal Workflow for Research Chemicals

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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